Cas no 61764-87-2 (1H-Imidazole, 4,5-dihydro-2,4,5-trimethyl-)

1H-Imidazole, 4,5-dihydro-2,4,5-trimethyl- structure
61764-87-2 structure
Product Name:1H-Imidazole, 4,5-dihydro-2,4,5-trimethyl-
CAS No:61764-87-2
MF:C6H12N2
MW:112.172881126404
CID:467026
PubChem ID:12367426
Update Time:2025-04-19

1H-Imidazole, 4,5-dihydro-2,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 4,5-dihydro-2,4,5-trimethyl-
    • 2,4,5-trimethyl-4,5-dihydro-1H-imidazole
    • 61764-87-2
    • DTXSID10494613
    • SCHEMBL4178600
    • Inchi: 1S/C6H12N2/c1-4-5(2)8-6(3)7-4/h4-5H,1-3H3,(H,7,8)
    • InChI Key: VBAQHRRODCXYPB-UHFFFAOYSA-N
    • SMILES: N1C(C)=NC(C)C1C

Computed Properties

  • Exact Mass: 112.10016
  • Monoisotopic Mass: 112.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 24.4Ų

Experimental Properties

  • PSA: 24.39
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited